Cas no 37454-52-7 (5-(morpholin-4-yl)-1,2,3,4-tetrahydropyrimidine-2,4-dione)

• Product Name: 5-(morpholin-4-yl)-1,2,3,4-tetrahydropyrimidine-2,4-dione
• CAS No: 37454-52-7
• MF: C₈H₁₁N₃O₃
• MW: 197.191241502762
• MDL: MFCD00233546
• CID: 2144555
• PubChem ID: 687702
• Update Time: 2025-06-11

5-(morpholin-4-yl)-1,2,3,4-tetrahydropyrimidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 5-(N-morpholino)uracil
• 5-(morpholin-4-yl)-1,2,3,4-tetrahydropyrimidine-2,4-dione
• SY036051
• STK017170
• 5-morpholino-1H-pyrimidine-2,4-dione
• HMS1681C13
• AKOS000671559
• AKOS022645563
• Z57282999
• 5-Morpholin-4-yl-1H-pyrimidine-2,4-dione
• SR-01000641092-1
• STL191187
• SCHEMBL3768169
• MFCD00233546
• 5-(morpholin-4-yl)pyrimidine-2,4(1H,3H)-dione
• CHEMBL3447510
• STK560042
• EN300-75447
• AKOS005485647
• 4-hydroxy-5-(morpholin-4-yl)pyrimidin-2(1H)-one
• 5-(morpholin-4-yl)pyrimidine-2,4-diol
• 5-Morpholinopyrimidine-2,4(1H,3H)-dione
• CHEBI:228718
• SIVJYKAWVLZRSX-UHFFFAOYSA-N
• EU-0076834
• 37454-52-7
• AC6032
• 5-Morpholinouracil
• CS-0217494
• 5-morpholino-2,4(1H,3H)-pyrimidinedione
• CCG-51814
• 841-991-7
• MBA45452

• MDL： MFCD00233546
• Inchi： 1S/C8H11N3O3/c12-7-6(5-9-8(13)10-7)11-1-3-14-4-2-11/h5H,1-4H2,(H2,9,10,12,13)
• InChI Key： SIVJYKAWVLZRSX-UHFFFAOYSA-N
• SMILES： O1CCN(C2=CNC(NC2=O)=O)CC1

Computed Properties

• Exact Mass: 197.08004122g/mol
• Monoisotopic Mass: 197.08004122g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 70.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 5-(morpholin-4-yl)-1,2,3,4-tetrahydropyrimidine-2,4-dione

Professional Introduction to 5-(morpholin-4-yl)-1,2,3,4-tetrahydropyrimidine-2,4-dione (CAS No. 37454-52-7)

5-(morpholin-4-yl)-1,2,3,4-tetrahydropyrimidine-2,4-dione (CAS No. 37454-52-7) is a significant compound in the field of pharmaceutical chemistry, exhibiting a unique structural framework that has garnered considerable attention from researchers and drug developers. This heterocyclic compound belongs to the tetrahydropyrimidine class, which is well-known for its diverse biological activities and potential therapeutic applications.

The molecular structure of 5-(morpholin-4-yl)-1,2,3,4-tetrahydropyrimidine-2,4-dione incorporates both morpholine and pyrimidine moieties, which are key pharmacophoric elements that contribute to its pharmacological properties. The morpholine ring provides a nitrogen-rich environment that can interact with biological targets, while the pyrimidine core is a common scaffold in many bioactive molecules. This combination makes the compound a promising candidate for further exploration in medicinal chemistry.

In recent years, there has been a growing interest in developing novel tetrahydropyrimidine derivatives as potential therapeutic agents. These compounds have shown promise in various pharmacological assays, including anti-inflammatory, antiviral, and anticancer activities. The presence of the 2,4-dione functional group in 5-(morpholin-4-yl)-1,2,3,4-tetrahydropyrimidine-2,4-dione further enhances its potential by allowing for diverse chemical modifications and functionalization.

One of the most compelling aspects of this compound is its versatility in drug design. The morpholine moiety can be modified to improve solubility and bioavailability, while the pyrimidine core can be altered to target specific biological pathways. This flexibility has led to numerous studies exploring its derivatives as lead compounds for new drugs. For instance, researchers have investigated its potential as an inhibitor of kinases and other enzymes involved in cancer progression.

The synthesis of 5-(morpholin-4-yl)-1,2,3,4-tetrahydropyrimidine-2,4-dione involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between morpholine derivatives and appropriate carbonyl compounds followed by cyclization steps to form the tetrahydropyrimidine ring system. The introduction of the 2,4-dione group typically involves oxidation or cyclization reactions under controlled conditions.

Recent advances in synthetic methodologies have enabled more efficient and scalable production of this compound. Techniques such as flow chemistry and microwave-assisted synthesis have been employed to improve reaction times and yields. These innovations are particularly valuable in pharmaceutical research where rapid access to high-quality compounds is essential for screening and development purposes.

The pharmacological profile of 5-(morpholin-4-yl)-1,2,3,4-tetrahydropyrimidine-2,4-dione has been extensively studied in various preclinical models. Initial studies have demonstrated its ability to modulate multiple signaling pathways relevant to diseases such as cancer and inflammation. The compound's interaction with biological targets like kinases and transcription factors has been particularly well-documented. These interactions suggest potential therapeutic benefits when used alone or in combination with other drugs.

In clinical settings, the development of this compound as a therapeutic agent is still in its early stages. However， preclinical data have provided strong evidence supporting its further investigation in humans. Phase I clinical trials are being planned to assess its safety profile and pharmacokinetic properties. If these trials prove successful， larger-scale studies could follow to evaluate its efficacy in treating specific diseases.

The future direction of research on 5-(morpholin-4-yl)-1,2,3,4-tetrahydropyrimidine-2,4-dione includes exploring novel derivatives with enhanced biological activity and improved pharmacological properties. Computational modeling and high-throughput screening techniques are being employed to identify promising modifications that could lead to more effective therapeutic agents. Additionally， there is growing interest in understanding the molecular mechanisms by which this compound exerts its effects at the cellular level.

The significance of this compound extends beyond its immediate therapeutic applications。 It serves as a valuable building block for synthesizing more complex molecules with tailored properties。 The structural features of 5-(morpholin-4-yl)-1，2，3，4-tetrahydropyrimidine -24-dione inspire new strategies in drug design， paving the way for innovative approaches to treating various diseases。